Cas no 1202-08-0 (Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-)
1202-08-0 structure
Product Name:Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-
Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-
- 1-(2-methyl-5-propan-2-ylphenyl)ethanone
- 1-(5-ISOPROPYL-2-METHYLPHENYL)ETHANONE
- 5'-isopropyl-2'-methylacetophenone
- 1-(5-isopropyl-2-methylphenyl)-1-ethanone
- 1-(5-Isopropyl-2-methyl-phenyl)-aethanon
- 1-(5-isopropyl-2-methyl-phenyl)-ethanone
- 1-Methyl-4-isopropyl-2-acetyl-benzol
- 2-Methyl-5-isopropyl acetophenone
- 5-Isopropyl-2-methylacetophenone
- AC1L2FBM
- EINECS 214-862-2
- NSC9414
- SureCN3210024
- NS00023907
- 5/'-Isopropyl-2/'-methylacetophenone
- LVNVQCXLRILPCM-UHFFFAOYSA-N
- AKOS006228106
- Q27258211
- 3YKN12PCEQ
- NSC 9414
- UNII-3YKN12PCEQ
- NSC-9414
- 1-(5-Isopropyl-2-methylphenyl)ethan-1-one
- Acetophenone, 2'-methyl-5'-isopropyl
- Ethanone, 1-(2-methyl-5-(1-methylethyl)phenyl)-
- Carvacrylmethylketon
- 1-[2-methyl-5-(propan-2-yl)phenyl]ethan-1-one
- AI3-17974
- SCHEMBL3210024
- Acetophenone, 5-isopropyl-2-methyl-
- A804466
- 1202-08-0
- DTXSID1074468
- FT-0652395
-
- Inchi: 1S/C12H16O/c1-8(2)11-6-5-9(3)12(7-11)10(4)13/h5-8H,1-4H3
- InChI Key: LVNVQCXLRILPCM-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(C)C=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.1
Experimental Properties
- Density: 0.9560
- Boiling Point: 249.5°C (estimate)
- Flash Point: 97.6°C
- Refractive Index: 1.5181 (estimate)
- PSA: 17.07
- LogP: 3.32100
Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
1202-08-0 (Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-) Related Products
- 704-00-7(1,2-Diacetylbenzene)
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 89-74-7(2',4'-Dimethylacetophenone)
- 5447-86-9(10,10-Dimethylanthrone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 577-16-2(2'-Methylacetophenone)
- 1159-86-0(1,2-Phenylenebis(phenylmethanone))
- 84-47-9(2-Tert-Butylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 1140-14-3(2,4-Dimethylbenzophenone)
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